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Compound of Interest

Compound Name: Cy3.5 maleimide

Cat. No.: B12367600

Get Quote

For researchers in the fields of molecular biology, drug discovery, and materials science, the

selection of an appropriate fluorescent probe is paramount for the success of their

experimental assays. Among the myriad of photophysical properties, fluorescence lifetime—the

average time a fluorophore remains in its excited state—offers a robust parameter for

quantitative measurements, as it is largely independent of probe concentration and excitation

intensity. This guide provides a detailed comparison of the fluorescence lifetime of Cy3.5
maleimide against other commonly used fluorescent dyes, supported by experimental data

and protocols.

Performance Comparison of Cy3.5 Maleimide and
Alternatives
The following table summarizes the key photophysical properties of Cy3.5 maleimide and

comparable fluorescent dyes. This data is essential for selecting the optimal fluorophore based

on the specific requirements of an experiment, such as the desired temporal resolution or

brightness.
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Fluorophor
e

Excitation
Max (nm)

Emission
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Fluorescen
ce Lifetime
(ns)

Quantum
Yield

Solvent/Co
nditions

Cy3.5

Maleimide
581[1] 596[1] 0.5[2] Not specified PBS[2]

Cy3

Maleimide
555[3] 572 0.3 Not specified PBS

Alexa Fluor

568
578 603 3.6 0.69

Aqueous

Solution

ATTO 565 564 590 3.4 - 4.0 0.90
Water/Aqueo

us

Experimental Protocol: Measuring Fluorescence
Lifetime with TCSPC
The fluorescence lifetimes presented in this guide are typically measured using Time-

Correlated Single Photon Counting (TCSPC). TCSPC is a highly sensitive technique that

measures the time delay between the excitation of a fluorophore by a pulsed laser and the

emission of a photon.

Objective: To determine the fluorescence lifetime of a maleimide-functionalized fluorescent dye.

Materials:

Pulsed laser source with a high repetition rate (e.g., picosecond diode laser)

Sample holder/cuvette

High-speed single-photon detector (e.g., photomultiplier tube (PMT) or single-photon

avalanche diode (SPAD))

TCSPC electronics module

Data acquisition and analysis software
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Fluorophore stock solution (e.g., Cy3.5 maleimide in DMSO)

Appropriate buffer (e.g., PBS, pH 7.4)

Procedure:

Sample Preparation:

Prepare a dilute solution of the fluorescent dye in the desired buffer. The optical density

should be low (< 0.1) to prevent reabsorption and aggregation effects.

Transfer the sample to a suitable cuvette.

Instrument Setup:

Set the excitation wavelength of the pulsed laser to the absorption maximum of the

fluorophore.

Adjust the laser pulse repetition rate to ensure that the time between pulses is significantly

longer than the expected fluorescence lifetime of the sample.

Configure the detector and TCSPC electronics. The detection wavelength should be set to

the emission maximum of the fluorophore.

Instrument Response Function (IRF) Measurement:

Replace the sample with a scattering solution (e.g., a dilute solution of non-dairy creamer

or a Ludox solution) to measure the IRF. The IRF represents the time response of the

TCSPC system itself.

Fluorescence Decay Measurement:

Place the fluorophore sample in the instrument.

Acquire data by detecting single-photon emission events and recording their arrival times

relative to the laser pulses.
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Continue data acquisition until a sufficient number of photons have been collected to form

a statistically robust decay histogram. The count rate should be kept low (typically <5% of

the laser repetition rate) to avoid pulse pile-up artifacts.

Data Analysis:

The collected data is a histogram of photon counts versus time.

Fit the fluorescence decay curve using an appropriate decay model (e.g., a single or multi-

exponential decay function) after deconvolution with the measured IRF. The fluorescence

lifetime (τ) is determined from this fit.

Experimental Workflow Visualization
The following diagram illustrates the fundamental workflow of a Time-Correlated Single Photon

Counting (TCSPC) experiment for measuring fluorescence lifetime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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